Cas no 84743-76-0 (2-chloro-1,3,5-trihydroxybenzene)

• Product Name: 2-chloro-1,3,5-trihydroxybenzene
• CAS No: 84743-76-0
• MF: C₆H₅ClO₃
• MW: 160.555101156235
• CID: 2028767
• PubChem ID: 14992074
• Update Time: 2025-04-24

2-chloro-1,3,5-trihydroxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1,3,5-trihydroxybenzene
• 2-chlorophloroglucinol
• salzsaurem Phloroglucin
• AKOS005266875
• 2-Chlorobenzene-1,3,5-triol
• SCHEMBL11881446
• D81278
• CHEBI:225873
• CS-0116795
• BS-17575
• MFCD20133692
• 84743-76-0

• Inchi： 1S/C6H5ClO3/c7-6-4(9)1-3(8)2-5(6)10/h1-2,8-10H
• InChI Key： XHGZCXPDKIEKNY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1O)O)O

Computed Properties

• Exact Mass: 159.9927217g/mol
• Monoisotopic Mass: 159.9927217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 60.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Phloroglucinols and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenetriols and derivatives Phloroglucinols and derivatives

Additional information on 2-chloro-1,3,5-trihydroxybenzene

Professional Introduction to 2-Chloro-1,3,5-Trihydroxybenzene (CAS NO: 84743-76-0)

2-Chloro-1,3,5-trihydroxybenzene, also known by its CAS Registry Number 84743-76-0, is a unique organic compound belonging to the family of hydroxylated aromatic compounds. This molecule features a benzene ring with three hydroxyl (-OH) groups and one chlorine atom strategically positioned at the 2-, 3-, and 5-positions, respectively. Its structural uniqueness makes it an interesting subject of study in various fields, including biomedical research, natural product chemistry, and pharmaceutical development.

Over the years, 2-chloro-1,3,5-trihydroxybenzene has garnered significant attention due to its potential biological activities. Recent studies have highlighted its role as a potent antioxidant, anti-inflammatory agent, and even its promising effects in cancer research. These findings underscore the compound's versatility and potential applications in therapeutic development.

One of the most intriguing aspects of this compound is its structural similarity to certain natural products. Researchers have noted that 2-chloro-1,3,5-trihydroxybenzene shares structural motifs with various bioactive molecules found in plants and marine organisms. This resemblance suggests that it may mimic or modulate biological pathways in a manner akin to naturally occurring compounds, thereby offering a valuable tool for drug discovery.

Recent advancements in analytical chemistry have enabled researchers to better understand the physicochemical properties of 2-chloro-1,3,5-trihydroxybenzene. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) techniques have provided detailed insights into its molecular structure, confirming its stability under physiological conditions. This stability is a critical factor in its potential use as a bioactive agent in various biomedical applications.

In the realm of biomedical research, this compound has demonstrated remarkable activity in vitro and in vivo models. For instance, studies have shown that it exhibits potent antiproliferative effects on certain cancer cell lines, suggesting its potential as a candidate for anticancer drug development. Additionally, its ability to modulate key signaling pathways associated with inflammation and oxidative stress further positions it as a valuable compound in the fight against chronic diseases.

The synthesis of 2-chloro-1,3,5-trihydroxybenzene has also been optimized in recent years. Chemists have developed efficient multi-step procedures to synthesize this compound with high yields and purity. These advancements not only facilitate its large-scale production but also pave the way for further exploratory studies into its biochemical properties.

Another area of active research involves the biological activity screening of this compound. Preclinical trials have revealed its potential as a modulator of key enzymes and receptors involved in metabolic disorders, such as diabetes and obesity. This opens up new avenues for exploring its role in metabolic syndrome treatment.

In conclusion, 2-chloro-1,3,5-trihydroxybenzene (CAS NO: 84743-76-0) stands out as a versatile and promising compound with wide-ranging applications in the biomedical field. Its unique structure, coupled with its demonstrated biological activities, positions it as a valuable tool for researchers and developers in the pharmaceutical industry. As further studies continue to uncover its full potential, this compound is poised to play a significant role in therapeutic innovation.